N-methyl-N-[(3-methyl-2-thienyl)methyl]-2-(2-pyridinyl)ethanamine

• IUPAC Name: N-methyl-N-[(3-methylthiophen-2-yl)methyl]-2-pyridin-2-ylethanamine
• InChI: InChI=1S/C14H18N2S/c1-12-7-10-17-14(12)11-16(2)9-6-13-5-3-4-8-15-13/h3-5,7-8,10H,6,9,11H2,1-2H3
• InChI Key: KYMQTCRVFREUFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CN(C)CCC2=CC=CC=N2
• Molecular Formula: C14H18N2S
• Molecular Weight: 246.37 g/mol

Description

N-methyl-N-[(3-methyl-2-thienyl)methyl]-2-(2-pyridinyl)ethanamine, commonly known as Methylthioninium chloride or methylene blue, is a synthetic compound with a blue-green color. It has been used as a dye, a biological stain, and a medication for various conditions. In recent years, it has gained attention for its potential use in scientific research due to its unique properties.

Mechanism of Action

Methylene blue works by inhibiting the activity of certain enzymes, such as monoamine oxidase and nitric oxide synthase. It also has antioxidant properties and can scavenge free radicals, reducing oxidative stress in cells.
Biochemical and Physiological Effects:
Methylene blue has been shown to have a variety of biochemical and physiological effects, including increasing mitochondrial function, reducing inflammation, and improving cognitive function. It has also been shown to have antimicrobial properties, inhibiting the growth of bacteria and parasites.

Advantages and Limitations for Lab Experiments

Methylene blue has several advantages for use in lab experiments, including its low cost, availability, and ease of use. It is also stable and has a long shelf life. However, it does have limitations, such as potential toxicity at high doses and the need for careful handling due to its staining properties.

Future Directions

There are several potential future directions for research involving methylene blue. It may be further studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its antimicrobial properties may be explored for use in developing new antibiotics. Methylene blue may also have potential applications in regenerative medicine and tissue engineering.
In conclusion, methylene blue is a versatile compound with a wide range of potential applications in scientific research. Its unique properties and low cost make it an attractive option for many experiments. As research continues, it may become an increasingly important tool in various fields of study.

Scientific Research Applications

Methylene blue has been used in various scientific research applications, including neuroscience, cancer research, and infectious disease studies. It has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, it has been used as a photosensitizer in photodynamic therapy for cancer treatment. Methylene blue has also been studied for its potential use in treating infectious diseases such as malaria and COVID-19.